
A Comparative Analysis of Neomenthoglycol
and Other Leading Insect Repellents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Neomenthoglycol

Cat. No.: B3432738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive statistical analysis of the repellency data for

Neomenthoglycol and its closely related compound, p-Menthane-3,8-diol (PMD), compared

with other commercially available active ingredients: DEET, Picaridin, and IR3535. This

document summarizes quantitative performance data, details common experimental protocols

for efficacy testing, and illustrates the biological and experimental pathways involved.

Comparative Repellency Data
The following tables summarize the complete protection times (CPT) of various insect

repellents against different mosquito species as reported in several studies. CPT is a standard

metric for repellent efficacy, representing the duration a repellent prevents insect bites after

application.

Table 1: Repellency Data for p-Menthane-3,8-diol (PMD) and a Menthol Derivative (MR08)
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Active
Ingredient

Concentration
Mosquito
Species

Complete
Protection
Time (Hours)

Reference

Menthol

Propylene Glycol

Carbonate

(MR08)

30%
Anopheles

gambiae s.l.

>7 (92.39%

protection)

Kilonzo et al.,

2012[1]

Menthol

Propylene Glycol

Carbonate

(MR08)

30%
Culex

quinquefasciatus

1 (100%

protection)

Kilonzo et al.,

2012[1]

p-Menthane-3,8-

diol (PMD)
20% Aedes aegypti ~6-8

Carroll, S. P.,

2008[2]

p-Menthane-3,8-

diol (PMD)
Not Specified

Ochlerotatus

taeniorhynchus
3.8 (±1.4)

Barnard et al.,

2002[3][4]

Oil of Lemon

Eucalyptus

(PMD)

Not Specified Mosquitoes up to 6
The Medical

Letter, 2025

Table 2: Comparative Repellency of DEET, Picaridin, and IR3535
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Active
Ingredient

Concentration
Mosquito
Species

Complete
Protection
Time (Hours)

Reference

DEET 23.8% Mosquitoes 5
University of

Florida IFAS

DEET 20% Mosquitoes 4
University of

Florida IFAS

DEET 6.65% Mosquitoes 2
University of

Florida IFAS

DEET 25%
Ochlerotatus

taeniorhynchus
5.6 (±0.5)

Barnard et al.,

2002

DEET 30%
Anopheles

gambiae s.l.

>7 (88.17%

protection)

Kilonzo et al.,

2012

DEET 30%
Culex

quinquefasciatus

1 (100%

protection)

Kilonzo et al.,

2012

Picaridin 20%
Mosquitoes and

Ticks

up to 12 (spray),

up to 14 (lotion)
Sawyer Products

Picaridin

(KBR3023)
Not Specified

Ochlerotatus

taeniorhynchus
5.4 (±0.6)

Barnard et al.,

2002

IR3535 20% Mosquitoes 7.1 - 10.3
Carroll, S. P.,

2008

IR3535 7.5% Mosquitoes
0.38 (23

minutes)

University of

Florida IFAS

IR3535 Not Specified
Ochlerotatus

taeniorhynchus
3.0 (±1.0)

Barnard et al.,

2002

Experimental Protocols
The data presented in this guide are primarily derived from two standard laboratory-based

efficacy tests: the Arm-in-Cage test and the Y-tube Olfactometer test.
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Arm-in-Cage Test
The Arm-in-Cage test is a widely used method to evaluate the efficacy of topical insect

repellents.

Objective: To determine the complete protection time (CPT) of a repellent formulation against

biting insects under controlled laboratory conditions.

Procedure:

Subject Preparation: A defined area on a human volunteer's forearm is marked. A specified

dose of the repellent formulation is applied evenly to this area. The other forearm may be left

untreated or treated with a control substance (e.g., ethanol).

Mosquito Exposure: The treated forearm is inserted into a cage containing a known number

of host-seeking female mosquitoes (e.g., 200 Aedes aegypti).

Data Collection: The arm is exposed for a set period (e.g., 3 minutes) at regular intervals

(e.g., every 30 minutes). The time to the first confirmed insect bite is recorded. A confirmed

bite is often defined as a first bite followed by a second bite within a specified timeframe.

Endpoint: The test for a given repellent is concluded when it fails to provide complete

protection, or after a maximum predetermined time has elapsed. The CPT is then calculated.

Y-Tube Olfactometer Test
The Y-tube olfactometer is a behavioral assay used to assess the attractant or repellent

properties of volatile chemicals.

Objective: To determine if a substance is a spatial repellent or an attractant to insects.

Procedure:

Apparatus Setup: A Y-shaped glass or plastic tube is used. A stream of purified and

humidified air is passed through each arm of the "Y".

Odor Introduction: The test substance is introduced into the airflow of one arm (the

"treatment arm"), while the other arm receives only the clean air (the "control arm"). Often,
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an attractant cue, such as a human hand, is presented in conjunction with the repellent in the

treatment arm to test for masking effects.

Insect Introduction: A single insect is released at the base of the Y-tube and is allowed a set

amount of time to choose between the two arms.

Data Collection: The choice of the insect (treatment or control arm) is recorded. This is

repeated for a statistically significant number of insects.

Analysis: The distribution of insects in the two arms is analyzed to determine if the test

substance significantly repelled the insects compared to the control.

Visualizations
Experimental Workflow for Repellent Efficacy Testing
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Caption: Workflow for testing the efficacy of insect repellents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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